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Compound of Interest

Compound Name: 4-Amino-3-ethylbenzonitrile

Cat. No.: B064667

An In-Depth Technical Guide to the Commercial Sourcing and Application of 4-Amino-3-
ethylbenzonitrile

For researchers, scientists, and drug development professionals, the procurement of high-
quality chemical intermediates is a critical, yet often overlooked, step in the discovery pipeline.
The integrity of a multi-step synthesis or a biological screen is predicated on the purity and
reliability of its starting materials. This guide provides a senior application scientist’s
perspective on 4-Amino-3-ethylbenzonitrile, a key building block in modern chemistry. We will
move beyond a simple supplier list to discuss the technical rationale for supplier selection,
quality control, safe handling, and a practical application workflow.

Chemical Identity and Significance

4-Amino-3-ethylbenzonitrile (CAS No: 170230-87-2) is an aromatic nitrile featuring both an
amine and an ethyl substituent on the benzene ring.[1] This specific arrangement of functional
groups makes it a versatile intermediate in organic synthesis.

e Molecular Formula: CoH10N2[1][2]
e Molecular Weight: 146.19 g/mol [1][2]

o Core Applications: Its primary utility lies in serving as a foundational scaffold for more
complex molecules. It is a key intermediate in the synthesis of various pharmaceutical
compounds, particularly those targeting central nervous system disorders, and is also used
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in the development of dyes and agrochemicals.[2] The nitrile group can act as a precursor to
other functional groups or as a key binding element in drug-target interactions, while the
amino group provides a reactive handle for a wide range of chemical transformations.|[3]

Commercial Supplier Landscape

The selection of a commercial supplier should be driven by a combination of purity, availability,
documentation, and cost. Below is a comparative analysis of several known suppliers of 4-
Amino-3-ethylbenzonitrile.

. Product . Available
Supplier Purity . CAS Number
Number(s) Quantities

Thermo Scientific  L1073203,

] 96% 19,59 170230-87-2
Chemicals L1073206
] 100 mg, 250 mg,
ChemUniverse P71376 98% 1 170230-87-2
g
BLD Pharm BD109866 Not specified Custom 170230-87-2

Table 1: Comparative summary of commercial suppliers for 4-Amino-3-ethylbenzonitrile.[4][5]

6718l

Expert Insight: The stated purity is a primary sorting criterion. For initial small-scale synthesis
and proof-of-concept work, a 96% purity from a reputable supplier like Thermo Scientific may
be sufficient.[4][5][6] However, for late-stage development, cGMP (Current Good Manufacturing
Practice) synthesis, or sensitive catalytic reactions, sourcing a higher purity grade (e.g., 98%
from ChemUniverse) or requesting a custom synthesis with specific impurity profiling from a
supplier like BLD Pharm would be the logical next step.[7][8]

The Scientist's Procurement Protocol: A Self-
Validating System

Trust in a chemical intermediate is not assumed; it is verified. The following workflow ensures
that the material received is suitable for its intended use, creating a self-validating system for
your research.
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Caption: A generalized workflow for the synthesis of a benzimidazole derivative.

Experimental Protocol (General Steps):

Reagent Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 1.0
equivalent of 4-Amino-3-ethylbenzonitrile in a high-boiling polar solvent (e.g.,
polyphosphoric acid or Eaton's reagent).

Reaction Initiation: Add 1.1 equivalents of the desired carboxylic acid (R-COOH) to the
solution.

Thermal Cyclization: Heat the reaction mixture to a high temperature (typically >150 °C) for
several hours. The causality here is that the high temperature is required to drive the
condensation and subsequent intramolecular cyclization/dehydration to form the stable
aromatic benzimidazole ring.

Workup: After cooling, the reaction is quenched by carefully pouring the mixture into a
beaker of ice water. The resulting precipitate is collected by vacuum filtration.
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 Purification: The crude solid is purified by recrystallization from a suitable solvent (e.qg.,
ethanol/water) or by column chromatography to yield the final product. The choice of
purification method depends on the polarity and crystallinity of the target compound.

This guide provides a framework for the intelligent sourcing and application of 4-Amino-3-
ethylbenzonitrile. By integrating rigorous supplier evaluation, in-house verification, and strict
safety protocols, researchers can ensure the integrity of their scientific endeavors from the very
first step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial suppliers of 4-Amino-3-ethylbenzonitrile].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064667#commercial-suppliers-of-4-amino-3-
ethylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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